2-(1,2-benzisoxazol-3-yl)-N-cyclohexylacetamide

• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol
• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-cyclohexylacetamide
• InChI: InChI=1S/C15H18N2O2/c18-15(16-11-6-2-1-3-7-11)10-13-12-8-4-5-9-14(12)19-17-13/h4-5,8-9,11H,1-3,6-7,10H2,(H,16,18)
• InChI Key: QNRDKNGVHWNRCW-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NC(=O)CC2=NOC3=CC=CC=C32

Description

2-(1,2-benzisoxazol-3-yl)-N-cyclohexylacetamide, also known as BXCA, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. BXCA belongs to the class of isoxazoles and has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

Mechanism of Action

The exact mechanism of action of 2-(1,2-benzisoxazol-3-yl)-N-cyclohexylacetamide is not fully understood. However, it has been suggested that 2-(1,2-benzisoxazol-3-yl)-N-cyclohexylacetamide may exert its effects through the inhibition of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. 2-(1,2-benzisoxazol-3-yl)-N-cyclohexylacetamide has also been found to modulate the levels of various neurotransmitters in the brain, which could contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that 2-(1,2-benzisoxazol-3-yl)-N-cyclohexylacetamide can reduce the levels of inflammatory mediators such as prostaglandins and cytokines. 2-(1,2-benzisoxazol-3-yl)-N-cyclohexylacetamide has also been found to decrease the levels of reactive oxygen species (ROS) and increase the levels of antioxidant enzymes, which could contribute to its neuroprotective effects. In addition, 2-(1,2-benzisoxazol-3-yl)-N-cyclohexylacetamide has been shown to modulate the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(1,2-benzisoxazol-3-yl)-N-cyclohexylacetamide is its potential as a therapeutic agent for the treatment of pain, inflammation, and neurodegenerative diseases. 2-(1,2-benzisoxazol-3-yl)-N-cyclohexylacetamide has also been found to have low toxicity, which could make it a safer alternative to other drugs currently used for these conditions. However, one limitation of 2-(1,2-benzisoxazol-3-yl)-N-cyclohexylacetamide is its relatively low solubility, which could make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on 2-(1,2-benzisoxazol-3-yl)-N-cyclohexylacetamide. One area of interest is the development of novel formulations of 2-(1,2-benzisoxazol-3-yl)-N-cyclohexylacetamide that could improve its solubility and bioavailability. Another potential direction is the investigation of 2-(1,2-benzisoxazol-3-yl)-N-cyclohexylacetamide's effects on other neurological disorders, such as multiple sclerosis and epilepsy. Finally, further studies are needed to fully elucidate the mechanism of action of 2-(1,2-benzisoxazol-3-yl)-N-cyclohexylacetamide and to identify other potential therapeutic targets for this compound.

Synthesis Methods

The synthesis of 2-(1,2-benzisoxazol-3-yl)-N-cyclohexylacetamide involves the reaction of 3-amino-2-oxazolidinone with cyclohexyl bromide, followed by the addition of sodium hydroxide and 2-nitrobenzaldehyde. The resulting product is then reduced using sodium dithionite to yield 2-(1,2-benzisoxazol-3-yl)-N-cyclohexylacetamide.

Scientific Research Applications

2-(1,2-benzisoxazol-3-yl)-N-cyclohexylacetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of pain and inflammation-related disorders. 2-(1,2-benzisoxazol-3-yl)-N-cyclohexylacetamide has also been shown to have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.